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Introduction
Dodecane (C12H26), a saturated acyclic hydrocarbon, exists as n-dodecane and its 354

structural isomers. These branched-chain isomers, while sharing the same molecular formula,

exhibit distinct physical properties due to variations in their molecular architecture. The degree

and location of branching influence intermolecular forces, molecular packing, and overall

molecular shape, leading to significant differences in boiling points, melting points, density, and

viscosity. A thorough understanding of these structure-property relationships is paramount for

applications in fields such as drug development, materials science, and the formulation of fuels

and lubricants.

This technical guide provides a comprehensive overview of the core physical properties of

various branched-chain isomers of dodecane. It is designed to be a valuable resource for

researchers and professionals, offering a clear presentation of quantitative data, detailed

experimental methodologies for property determination, and a visual representation of the

fundamental principles governing the physical behavior of these isomers.
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The physical characteristics of alkanes are primarily dictated by van der Waals forces, which

are influenced by the molecule's surface area and polarizability. In general, as the degree of

branching in an alkane isomer increases, the molecule becomes more compact, reducing its

surface area and leading to weaker intermolecular attractions. This trend has a direct and

predictable impact on properties like boiling point and viscosity. The melting point, however, is

influenced by both the strength of intermolecular forces and the efficiency with which molecules

can pack into a crystal lattice. Highly symmetrical, compact isomers can sometimes exhibit

unusually high melting points.

Data Presentation
The following tables summarize the key physical properties of n-dodecane and a selection of

its branched-chain isomers for which data is available.

Table 1: Boiling and Melting Points of Selected C12H26 Isomers

Isomer Boiling Point (°C) Melting Point (°C)

n-Dodecane 215-217[1] -9.6[1]

2-Methylundecane 210[2] -46.8[2]

3-Methylundecane 201[3] -58[3]

4-Methylundecane 209.2[4] -67.9[5]

2,2-Dimethyldecane 201[6] -50.8 (estimate)[6]

2,4-Dimethyldecane 200.4[7] -50.8 (estimate)[7]

2,6-Dimethyldecane 198-220[8] Not Available

3,6-Dimethyldecane 201[9] -50.8 (estimate)[9]

3,7-Dimethyldecane 202[10] -50.8 (estimate)[10]

Table 2: Density and Refractive Index of Selected C12H26 Isomers
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Isomer Density (g/mL)
Temperature
(°C)

Refractive
Index (nD)

Temperature
(°C)

n-Dodecane 0.75[1] 25 1.421[1] 20

2-

Methylundecane
Low[11] Not Specified Not Available -

3-

Methylundecane
0.749[3] Not Specified 1.422[3] Not Specified

4-

Methylundecane
0.75[4] Not Specified 1.421[4] Not Specified

2,2-

Dimethyldecane
0.7406[6] Not Specified Not Available -

2,4-

Dimethyldecane
0.749[7] Not Specified 1.42[7] Not Specified

2,6-

Dimethyldecane
~0.74[8] Ambient Not Available -

3,6-

Dimethyldecane
0.7510[9] Not Specified 1.4214[9] Not Specified

3,7-

Dimethyldecane
0.7513[10] Not Specified 1.4217[10] Not Specified

Note: Viscosity data for specific branched-chain isomers of dodecane is not readily available in

the searched literature.

Experimental Protocols
The accurate determination of the physical properties of C12H26 isomers is crucial for their

application and is achieved through standardized experimental procedures.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.
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Apparatus: A distillation apparatus or a Thiele tube setup is commonly used.

Procedure (Distillation Method):

The liquid sample is placed in a boiling flask with boiling chips.

The flask is heated, and the vapor is allowed to distill.

A thermometer is placed in the vapor path to measure the temperature of the vapor-liquid

equilibrium.

The constant temperature observed during distillation is recorded as the boiling point.

Procedure (Thiele Tube Method):

A small amount of the sample is placed in a small test tube with an inverted capillary tube.

This assembly is attached to a thermometer and heated in an oil bath within a Thiele tube.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted.

The apparatus is allowed to cool, and the temperature at which the liquid is drawn back

into the capillary tube is recorded as the boiling point.

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure compound, this occurs over a narrow range.

Apparatus: A melting point apparatus with a heated block and a thermometer or digital

sensor.

Procedure:

A small amount of the solid sample is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.
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The sample is heated slowly and observed through a magnifying lens.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting point range.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a glass flask of a precisely known volume) and an analytical

balance.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with the liquid sample, and its mass is measured again at a

controlled temperature.

The mass of the liquid is found by subtraction.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Determination of Viscosity
Viscosity measures a fluid's resistance to flow.

Apparatus: A capillary viscometer, such as an Ostwald viscometer.

Procedure:

A specific volume of the liquid is introduced into the viscometer.

The liquid is drawn up one arm of the U-tube past an upper timing mark.

The time taken for the liquid to flow between two calibrated marks under the influence of

gravity is measured.
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The kinematic viscosity is determined by multiplying the flow time by the viscometer's

calibration constant. The dynamic viscosity is then calculated by multiplying the kinematic

viscosity by the liquid's density.

Visualization of Structure-Property Relationships
The following diagram illustrates the general trends observed in the physical properties of

C12H26 isomers as the degree of branching increases.

Influence of Branching on Physical Properties of C12H26 Isomers
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Caption: Branching effects on C12H26 isomer physical properties.

Conclusion
The physical properties of the branched-chain isomers of dodecane are fundamentally linked to

their molecular structure. An increase in branching generally leads to a decrease in boiling
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point, viscosity, and density due to the resulting decrease in intermolecular van der Waals

forces. The melting point exhibits a more complex trend that is also dependent on the

molecule's ability to pack efficiently in a crystal lattice. This guide provides a foundational

overview and a quick reference for the physical properties of these important compounds,

which is essential for their informed use in scientific and industrial applications. The presented

data highlights the need for further experimental investigation to characterize the full range of

dodecane isomers and their properties more comprehensively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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